2-(6-methyl-1H-indol-3-yl)ethanamine
Overview
Description
“2-(6-methyl-1H-indol-3-yl)ethanamine” is a chemical compound with the molecular formula C11H14N2 . It has a molecular weight of 174.2423 . The IUPAC name for this compound is "2-(6-methyl-1H-indol-3-yl)ethanamine" .
Molecular Structure Analysis
The molecular structure of “2-(6-methyl-1H-indol-3-yl)ethanamine” consists of an indole moiety that carries a methyl group at the 6-position and an ethanamine group at the 2-position .Scientific Research Applications
Anti-Inflammatory Applications
The structure of “2-(6-methyl-1H-indol-3-yl)ethanamine” is similar to that of Naproxen, a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain, menstrual cramps, inflammatory diseases such as rheumatoid arthritis, and fever . Therefore, it could potentially be used in the development of new anti-inflammatory drugs .
Antiviral Applications
Indole derivatives, which include “2-(6-methyl-1H-indol-3-yl)ethanamine”, have been found to possess antiviral properties . Therefore, this compound could potentially be used in the development of new antiviral drugs .
Anticancer Applications
Indole derivatives have also been found to possess anticancer properties . Therefore, “2-(6-methyl-1H-indol-3-yl)ethanamine” could potentially be used in the development of new anticancer drugs .
Neuromodulatory Applications
“2-(6-methyl-1H-indol-3-yl)ethanamine” is found in trace amounts in the mammalian brain, possibly acting as a neuromodulator or neurotransmitter . Therefore, it could potentially be used in the development of new neuromodulatory drugs .
Development of New Therapeutic Agents
The indole ring system is a core component of many biologically active molecules, including several pharmaceuticals. Therefore, “2-(6-methyl-1H-indol-3-yl)ethanamine” could potentially be used in the development of new therapeutic agents.
Tubulin Polymerization Inhibitors
Some indole derivatives have been found to inhibit the polymerization of tubulin, a protein that is crucial for cell division . Therefore, “2-(6-methyl-1H-indol-3-yl)ethanamine” could potentially be used in the development of new tubulin polymerization inhibitors .
properties
IUPAC Name |
2-(6-methyl-1H-indol-3-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-8-2-3-10-9(4-5-12)7-13-11(10)6-8/h2-3,6-7,13H,4-5,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEVXFHYJXGYXJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CN2)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00978098 | |
Record name | 2-(6-Methyl-1H-indol-3-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00978098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-methyl-1H-indol-3-yl)ethanamine | |
CAS RN |
62500-90-7 | |
Record name | 1H-Indole-3-ethanamine, 6-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062500907 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(6-Methyl-1H-indol-3-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00978098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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